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Compound of Interest

Compound Name: STRONTIUM PHOSPHIDE

CAS No.: 12504-16-4

Cat. No.: B1143653

Get Quote

An In-depth Guide to the Physical, Chemical, and Safety Properties of a Highly Reactive

Inorganic Compound

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is intended for research and development purposes only.

Strontium phosphide is a hazardous material and should only be handled by qualified

professionals with appropriate safety measures in place. This document highlights a significant

lack of detailed experimental and quantitative data in publicly accessible literature.

Introduction
Strontium phosphide (Sr₃P₂) is an inorganic compound with the appearance of a black

crystalline material.[1][2] It is a highly reactive substance, primarily known for its vigorous

reaction with water and acids to produce toxic phosphine gas.[1][2][3] While one source

suggests its potential use as a semiconductor in high-power, high-frequency applications and

laser diodes, a comprehensive review of available literature reveals a significant lack of

quantitative data to support this claim.[4]
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It is crucial to distinguish strontium phosphide (Sr₃P₂) from strontium phosphate (e.g.,

Sr₃(PO₄)₂), a biocompatible material with applications in bone regeneration and drug delivery.

The inherent toxicity of strontium phosphide, primarily due to its hydrolysis product,

phosphine, precludes its use in biological systems.[5][6][7][8] There is no evidence in the

scientific literature of any biological signaling pathways associated with strontium phosphide.

Therefore, its relevance to drug development is likely limited to toxicological studies.

Physical and Chemical Properties
The known physical and chemical properties of strontium phosphide are summarized below.

It is noteworthy that there are some discrepancies in the reported values, such as the melting

point, and a lack of detailed crystallographic and electronic data.

Quantitative Data Summary
Property Value Source(s)

Molecular Formula Sr₃P₂ [1][2]

Molar Mass 324.8 g/mol [1][9]

Appearance Black crystalline material [1][2]

Density 2.68 g/cm³ [1]

Crystal Structure Cubic [1]

Melting Point Decomposes [9]

Solubility in Water Decomposes [1][2]

Reactivity with Acids
Reacts to produce phosphine

gas
[1][2]

Synthesis and Chemical Reactions
While detailed experimental protocols for the synthesis of strontium phosphide are not readily

available in the reviewed literature, two primary synthesis routes have been reported.[1][2]

Synthesis Pathways
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Carbothermal Reduction: This method involves heating strontium phosphate with carbon

(soot) in an arc furnace. The carbon acts as a reducing agent.

Reaction: Sr₃(PO₄)₂ + 8C → Sr₃P₂ + 8CO[1][2]

Direct Combination of Elements: This involves the reaction of strontium metal with red

phosphorus at elevated temperatures.

Reaction: 6Sr + P₄ → 2Sr₃P₂[1][2]

Synthesis Pathways of Strontium Phosphide (Sr₃P₂)
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Caption: Overview of the two primary synthesis routes for Strontium Phosphide.

Key Chemical Reactions
Strontium phosphide is highly reactive, particularly with protic solvents like water and acids.
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Hydrolysis: It readily decomposes in water to produce strontium hydroxide and phosphine

gas. The evolution of phosphine, which is flammable and highly toxic, is a major safety

concern.

Reaction: Sr₃P₂ + 6H₂O → 3Sr(OH)₂ + 2PH₃[1][2]

Reaction with Acids: It reacts with acids, such as hydrochloric acid, to form the

corresponding strontium salt and phosphine gas.

Reaction: Sr₃P₂ + 6HCl → 3SrCl₂ + 2PH₃[1][2]
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Caption: Reactivity of Strontium Phosphide with water and acids.

Experimental Protocols
A significant gap in the available literature is the absence of detailed experimental protocols for

the synthesis and characterization of strontium phosphide. The following sections provide

generalized methodologies based on standard practices for handling air- and moisture-

sensitive inorganic solids. These are not validated protocols for Sr₃P₂ and should be adapted

with caution by experienced chemists.
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General Synthesis Protocol (Direct Combination)
This hypothetical protocol is based on the direct reaction of the elements and assumes the

need for an inert atmosphere.

Preparation: All glassware should be rigorously dried in an oven and cooled under a stream

of inert gas (e.g., argon or nitrogen). Strontium metal and red phosphorus should be handled

in a glovebox to prevent oxidation.

Reaction Setup: A stoichiometric amount of strontium and red phosphorus is loaded into a

reaction vessel (e.g., a quartz ampoule or a tantalum crucible) inside the glovebox.

Reaction: The vessel is sealed and slowly heated to a high temperature (the exact

temperature is not specified in the literature but would likely be in the range of 600-1000 °C)

in a tube furnace. The temperature should be ramped up slowly to control the exothermic

reaction.

Cooling and Isolation: After a designated reaction time, the furnace is cooled to room

temperature. The product, strontium phosphide, is then isolated inside the glovebox.

Purification: The product may require purification, for example, by sublimation under vacuum

if it is sufficiently volatile, or by washing with a non-reactive organic solvent to remove any

unreacted starting materials.

General Characterization Workflow
The characterization of strontium phosphide would require techniques suitable for air-

sensitive materials.

X-ray Diffraction (XRD):

Sample Preparation: The sample would be prepared in a glovebox. A small amount of the

powdered Sr₃P₂ would be loaded into a specialized air-tight sample holder.

Data Collection: A powder XRD pattern would be collected to determine the phase purity

and crystal structure of the material.

Electron Microscopy (SEM/TEM):
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Sample Preparation: For Scanning Electron Microscopy (SEM), a small amount of the

powder would be mounted on a stub using conductive carbon tape inside a glovebox. The

stub would then be transferred to the microscope chamber under an inert atmosphere if

possible. For Transmission Electron Microscopy (TEM), the powder would be dispersed in

a dry, non-reactive solvent (e.g., anhydrous hexane) and drop-casted onto a TEM grid

inside a glovebox.

Imaging: SEM would be used to study the morphology and particle size of the Sr₃P₂

powder. TEM would provide higher-resolution images of the nanoparticles and could be

used for selected area electron diffraction to study the crystal structure of individual

particles.
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Conceptual Experimental Workflow for Sr₃P₂
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Caption: A generalized workflow for the synthesis and characterization of Sr₃P₂.

Safety and Handling
Strontium phosphide is a hazardous substance that requires strict safety protocols. The

primary hazard is the release of flammable and highly toxic phosphine gas upon contact with
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moisture.[3][5][7][8]

Handling: Should be handled in a well-ventilated area, preferably in a fume hood or

glovebox, to avoid inhalation of any dust or released phosphine gas.[5] Personal protective

equipment, including gloves, safety goggles, and a lab coat, is mandatory.

Storage: Store in a tightly sealed container in a cool, dry, well-ventilated place away from

water, moisture, and acids.

Fire: In case of fire, do not use water. Use dry chemical, sand, or carbon dioxide

extinguishers.[3][5]

Spills: In case of a spill, isolate the area and prevent contact with water. Cover the spill with

dry sand or earth.[5]

Conclusion
Strontium phosphide is a highly reactive inorganic compound with limited well-documented

applications. The available data on its physical and chemical properties are sparse, and there

is a notable absence of detailed experimental protocols and quantitative data for its

crystallographic and electronic properties. The toxicity of strontium phosphide, primarily due

to the evolution of phosphine gas, makes it unsuitable for biological applications and

necessitates careful handling by trained professionals. Researchers interested in this

compound should be aware of the significant gaps in the scientific literature and the inherent

safety risks associated with its handling and use. Further fundamental research would be

required to fully elucidate its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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